Cas no 312959-24-3 (ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene)

ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene structure
312959-24-3 structure
Product Name:ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene
CAS No:312959-24-3
MF:
MW:
MDL:MFCD03788940
CID:67597
PubChem ID:24885299
Update Time:2024-01-24

ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4,5-Pentaphenyl-1'-(di-tert-butylphosphino)ferrocene
    • 1,2,3,4,5-Pentaphenyl-1-(di-t-butylphosphino)ferrocene
    • 1,2,3,4,5-Pentaphenyl-1′-(di-tert-butylphosphino)ferrocene
    • 1,2,3,4,5-pentaphenyl-1'-di-tert-butylphosphinoferrocene
    • CTC-Q-PHOS
    • Q-PHOS
    • QPhos
    • Qphos/1,2,3,4,5-Pentaphenyl-1'-(di-tertbutylphosphino)ferrocene
    • 1,2,3,4,5-Pentaphenyl-1′-(di-tert-butylphosphino)ferrocene Qphos
    • ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene
    • 1,2,3,4,5-PENTAPHENYL-1'-(DI-T-BUTYLPHOSPHINO)FERROCENE
    • 1,2,3,4,5-PENTAPHENYL-1'-(DI-TERT-BUTYL&
    • 1,2,3,4,5-PENTAPHENYL-1'-(DI-T-BUTYLPHOSPHINO)FERROCENE, 95% CTC-Q-PHOS
    • 1,2,3,4,5-pentaphenyl-1'-(di-tert-butylphosphino)ferrocene, ctc-q-phos
    • 1,2,3,4,5-PENTAPHENYL-1-(DI-T-BUTYLPHOSPHINO)FERROCENE CTC-Q-PHOS
    • MDL： MFCD03788940
    • Inchi： 1S/C35H25.C13H18P.Fe/c1-6-16-26(17-7-1)31-32(27-18-8-2-9-19-27)34(29-22-12-4-13-23-29)35(30-24-14-5-15-25-30)33(31)28-20-10-3-11-21-28;1-12(2,3)14(13(4,5)6)11-9-7-8-10-11;/h1-25H;1-6H3;/q2*-1;+2
    • InChI Key： NFHIKKDIZVPEGV-UHFFFAOYSA-N
    • SMILES： P([C-]12C3=C4C5=C1[Fe+2]16782345C2(C3C=CC=CC=3)=C1(C1C=CC=CC=1)C6(C1C=CC=CC=1)=C7(C1C=CC=CC=1)[C-]82C1C=CC=CC=1)(C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 710.27600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 8
  • Complexity: 631
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Red or pink solid
  • Melting Point: 211-219 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Soluble in ether, benzene, toluene and terahydrofuran.
  • PSA: 13.59000
  • LogP: 11.36320
  • Solubility: Not determined
  • Vapor Pressure: No data available

ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene Security Information

ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene Customs Data

  • HS CODE：2931.90.9051

ferrous;ditert-butyl(cyclopenta-2,4-dien-1-yl)phosphane;(2,3,4,5-tetraphenylcyclopenta-1,4-dien-1-yl)benzene Pricemore >>

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